Cas no 1804688-21-8 (2-(Difluoromethyl)-3-hydroxy-6-nitropyridine)

2-(Difluoromethyl)-3-hydroxy-6-nitropyridine is a fluorinated nitropyridine derivative with notable reactivity due to its difluoromethyl and nitro functional groups. The presence of the difluoromethyl group enhances its stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The hydroxyl group at the 3-position and the nitro group at the 6-position provide versatile sites for further functionalization, enabling applications in heterocyclic chemistry and drug discovery. Its structural features contribute to its utility in the development of bioactive compounds, particularly those requiring fluorinated motifs for improved metabolic stability or binding affinity. This compound is typically handled under controlled conditions due to its reactive nitro group.

2-(Difluoromethyl)-3-hydroxy-6-nitropyridine structure

1804688-21-8 structure

Product Name:2-(Difluoromethyl)-3-hydroxy-6-nitropyridine

CAS No:1804688-21-8

MF:C₆H₄F₂N₂O₃

MW:190.104368209839

CID:4800400

Update Time:2025-10-16

2-(Difluoromethyl)-3-hydroxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-3-hydroxy-6-nitropyridine
- Inchi： 1S/C6H4F2N2O3/c7-6(8)5-3(11)1-2-4(9-5)10(12)13/h1-2,6,11H
- InChI Key： DYIRCOHZZGIZSR-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC=C([N+](=O)[O-])N=1)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 197
XLogP3: 1.3
Topological Polar Surface Area: 78.9

2-(Difluoromethyl)-3-hydroxy-6-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024003541-250mg	2-(Difluoromethyl)-3-hydroxy-6-nitropyridine	1804688-21-8	97%	250mg	$707.20	2022-04-01
Alichem	A024003541-500mg	2-(Difluoromethyl)-3-hydroxy-6-nitropyridine	1804688-21-8	97%	500mg	$1,029.00	2022-04-01
Alichem	A024003541-1g	2-(Difluoromethyl)-3-hydroxy-6-nitropyridine	1804688-21-8	97%	1g	$1,646.40	2022-04-01